Cas no 105578-67-4 (1,2-Benzenedicarboxylic acid, mono(9H-fluoren-9-ylmethyl) ester)

1,2-Benzenedicarboxylic acid, mono(9H-fluoren-9-ylmethyl) ester structure
105578-67-4 structure
Product Name:1,2-Benzenedicarboxylic acid, mono(9H-fluoren-9-ylmethyl) ester
CAS No:105578-67-4
MF:C22H15O4
MW:343.352106332779
CID:97453
PubChem ID:71333615
Update Time:2025-04-18

1,2-Benzenedicarboxylic acid, mono(9H-fluoren-9-ylmethyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylic acid, mono(9H-fluoren-9-ylmethyl) ester
    • 2-(9H-fluoren-9-ylmethoxycarbonyl)benzoate
    • 105578-67-4
    • DTXSID00761841
    • 2-{[(9H-Fluoren-9-yl)methoxy]carbonyl}benzoate
    • Inchi: 1S/C22H16O4/c23-21(24)18-11-5-6-12-19(18)22(25)26-13-20-16-9-3-1-7-14(16)15-8-2-4-10-17(15)20/h1-12,20H,13H2,(H,23,24)/p-1
    • InChI Key: WVASPCJLJJXAFT-UHFFFAOYSA-M
    • SMILES: O(C(C1C=CC=CC=1C(=O)[O-])=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 343.09705
  • Monoisotopic Mass: 343.09703396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.43
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